Cas no 691351-97-0 (2-(4-benzylpiperidin-1-yl)propanoic acid)

• Product Name: 2-(4-benzylpiperidin-1-yl)propanoic acid
• CAS No: 691351-97-0
• CID: 4657071
• Update Time: 2025-06-13

2-(4-benzylpiperidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Benzylpiperidin-1-yl)propanoic Acid
• 2-(4-benzylpiperidin-1-yl)propanoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 2-(4-benzylpiperidin-1-yl)propanoic acid

Comprehensive Overview of 2-(4-Benzylpiperidin-1-yl)propanoic acid (CAS No. 691351-97-0): Properties, Applications, and Research Insights

2-(4-Benzylpiperidin-1-yl)propanoic acid (CAS No. 691351-97-0) is a synthetic organic compound with a molecular structure combining a piperidine ring and a benzyl group, linked to a propanoic acid moiety. This unique architecture grants it versatile chemical properties, making it a subject of interest in pharmaceutical and biochemical research. The compound's IUPAC name reflects its structural complexity, while its CAS registry number ensures precise identification in scientific databases.

In recent years, the demand for piperidine derivatives like 2-(4-benzylpiperidin-1-yl)propanoic acid has surged due to their potential applications in drug discovery. Researchers are particularly intrigued by its role as a building block for central nervous system (CNS) therapeutics, aligning with trending topics such as neurodegenerative disease research and precision medicine. Its carboxylic acid functional group enables facile derivatization, a feature often highlighted in AI-driven molecular design platforms.

The compound's physicochemical properties, including logP (partition coefficient) and pKa, have been computationally modeled to predict bioavailability—a key focus area in modern pharmacokinetic studies. These analyses are frequently queried in search engines by medicinal chemists optimizing drug-like molecules. Notably, its benzylpiperidine scaffold shares structural motifs with approved drugs, sparking discussions about scaffold hopping strategies in patent literature.

From a synthetic chemistry perspective, 691351-97-0 serves as a valuable intermediate for N-heterocycle functionalization. Laboratories employ microwave-assisted synthesis (a hot topic in green chemistry forums) to improve its yield. The compound's chiral center also makes it relevant to asymmetric catalysis studies, addressing the growing demand for enantiopure pharmaceuticals.

In analytical applications, 2-(4-benzylpiperidin-1-yl)propanoic acid is characterized using LC-MS and NMR spectroscopy—techniques frequently searched by quality control specialists. Its chromatographic behavior has been documented in HPLC method development studies, particularly for impurity profiling in active pharmaceutical ingredients (APIs).

Emerging research explores its potential as a ligand for G-protein-coupled receptors (GPCRs), connecting to popular queries about drug target identification. Computational studies leveraging molecular docking tools suggest interactions with aminergic receptors, though experimental validation remains ongoing—a nuance often overlooked in AI-generated drug hypotheses.

The compound's stability under various pH conditions is another area of investigation, particularly for formulation scientists optimizing oral dosage forms. Such data is crucial for preclinical development pipelines, a recurring theme in biotech startup discussions.

While not classified as hazardous, proper laboratory handling of 691351-97-0 follows standard protocols for organic synthesis—a topic with high search volume among graduate researchers. Material Safety Data Sheets (MSDS) emphasize standard personal protective equipment (PPE) requirements.

In summary, 2-(4-benzylpiperidin-1-yl)propanoic acid represents a multifaceted compound bridging medicinal chemistry, process optimization, and computational drug design. Its continued study addresses both fundamental scientific questions and applied challenges in small molecule therapeutics—ensuring its relevance across multiple life science domains.